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Introduction

4-Acetylphenylacetonitrile, identified by its CAS number 10266-42-9, is a bifunctional organic
compound that holds significant potential as a versatile intermediate in the synthesis of active
pharmaceutical ingredients (APIs) and other complex organic molecules.[1] Its structure,
featuring a para-substituted aromatic ring with both a reactive acetyl group and a cyanomethyl
(acetonitrile) moiety, makes it a valuable building block for introducing key pharmacophores in
drug discovery and development. This guide provides a comprehensive overview of its
properties, synthesis, and potential applications, tailored for researchers and professionals in
the chemical and pharmaceutical sciences.

Core Properties and Characterization

A thorough understanding of the physicochemical properties of 4-Acetylphenylacetonitrile is
fundamental for its application in synthetic chemistry. While extensive experimental data is not
widely published, we can consolidate computed data and properties of analogous compounds
to provide a reliable profile.
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Physicochemical Data

The key properties of 4-Acetylphenylacetonitrile are summarized in the table below. It is

important to note that many physical properties are computationally predicted and should be

considered as estimates.

Property Value Source
CAS Number 10266-42-9 [1]
Molecular Formula C10HoNO [1]
Molecular Weight 159.18 g/mol [1]
IUPAC Name 2-(4-acetylphenyl)acetonitrile [1]
(Expected) Off-white to pale Inferred from similar
Appearance .
yellow solid compounds
Melting Point Not experimentally determined.
Boiling Point Not experimentally determined.
Expected to be soluble in
common organic solvents like
. Inferred from structural
Solubility acetone, ethanol, and
] ] analogues
dichloromethane; sparingly
soluble in water.
XLogP3 1.4 [1]
Topological Polar Surface Area  40.9 A2 [1]

Expected Spectral Characteristics

No publicly available experimental spectra for 4-Acetylphenylacetonitrile have been

identified. However, based on its structure, the following spectral characteristics can be

predicted, which are crucial for its identification and characterization during synthesis.

e 'H NMR (Proton NMR):
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o Aromatic Protons: Two doublets are expected in the aromatic region (approx. 6 7.5-8.0
ppm). The protons ortho to the acetyl group will be further downfield due to the electron-
withdrawing effect of the carbonyl.

o Methylene Protons (-CH2-CN): A singlet is expected around 6 3.8-4.0 ppm.

o Methyl Protons (-C(O)CHs): A sharp singlet is anticipated around & 2.6 ppm.

e 13C NMR (Carbon-13 NMR):
o Carbonyl Carbon: A peak in the downfield region, typically around & 197 ppm.
o Nitrile Carbon (-CN): A peak around 6 117-118 ppm.

o Aromatic Carbons: Four distinct signals are expected in the & 125-140 ppm range. The
carbon attached to the acetyl group will be the most deshielded.

o Methylene Carbon (-CH2-CN): A signal around & 25-30 ppm.
o Methyl Carbon (-C(O)CHs): A signal around & 26 ppm.

e Infrared (IR) Spectroscopy:

o

C=N Stretch: A sharp, medium-intensity peak around 2250 cm~21.

[¢]

C=0 Stretch: A strong, sharp peak around 1685 cm~1.

[¢]

Aromatic C-H Stretch: Peaks just above 3000 cm~1.

[e]

Aliphatic C-H Stretch: Peaks just below 3000 cm~1.
e Mass Spectrometry (MS):
o Molecular lon (M*): The parent peak is expected at m/z = 159.

o Key Fragment: A prominent fragment at m/z = 144, corresponding to the loss of the methyl
group ([M-15]*). Another significant fragment would be at m/z = 43, representing the acetyl
cation ([CHsCOJ™).
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Synthesis of 4-Acetylphenylacetonitrile

The most logical and established method for the synthesis of 4-Acetylphenylacetonitrile is
through the Friedel-Crafts acylation of phenylacetonitrile. This electrophilic aromatic
substitution reaction introduces an acetyl group onto the aromatic ring, primarily at the para
position due to the ortho, para-directing nature of the alkyl group and steric hindrance at the
ortho position.

Reaction Pathway: Friedel-Crafts Acylation

Reactants
(Phenylacetonitrile)i (Acetyl Chloride) 1==== AICls (Catalyst)
|
I
! Activates
L |
Friedel-Crafts
Acylation
Products ¢
@—Acetylphenylacetonitrila (HCI (byproduct))

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of phenylacetonitrile.

Detailed Experimental Protocol

This protocol is a representative procedure based on well-established Friedel-Crafts acylation
methodologies.[2][3]

Materials:
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e Phenylacetonitrile (1.0 eq)

o Acetyl Chloride (1.1 eq)

e Anhydrous Aluminum Chloride (AICI3) (1.2 eq)
e Dichloromethane (DCM), anhydrous

e Hydrochloric Acid (HCI), concentrated

e Ice

e Saturated Sodium Bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQa)

o Ethyl Acetate

e Hexanes

Workflow Diagram:
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Caption: Experimental workflow for the synthesis of 4-Acetylphenylacetonitrile.
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Step-by-Step Procedure:

e Reaction Setup: A three-necked, round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet is flame-dried and cooled under a stream of dry
nitrogen. The flask is charged with anhydrous aluminum chloride (1.2 eq) and anhydrous
dichloromethane. The resulting slurry is cooled to 0°C in an ice bath.

o Causality: Anhydrous conditions are critical as aluminum chloride reacts violently with
water, which would deactivate the catalyst. Cooling is necessary to control the initial
exothermic reaction.

o Reagent Addition: Phenylacetonitrile (1.0 eq) is dissolved in a minimal amount of anhydrous
DCM and added to the stirred AICls slurry. Acetyl chloride (1.1 eq) is then added dropwise via
the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed
10°C.

o Causality: Dropwise addition of the acylating agent prevents a rapid, uncontrolled
exothermic reaction. A slight excess of acetyl chloride ensures complete conversion of the
starting material.

» Reaction Progression: After the addition is complete, the reaction mixture is stirred at 0°C for
one hour and then allowed to warm to room temperature. The reaction is monitored for the
disappearance of the phenylacetonitrile starting material by Thin Layer Chromatography
(TLC).

o Work-up and Quenching: Upon completion, the reaction mixture is carefully and slowly
poured into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.
This is done in a fume hood with vigorous stirring.

o Causality: This step quenches the reaction and decomposes the aluminum chloride
complex. The process is highly exothermic and releases HCI gas, necessitating careful
addition and proper ventilation.

o Extraction: The mixture is transferred to a separatory funnel, and the organic layer is
separated. The aqueous layer is extracted twice more with dichloromethane. The organic
layers are then combined.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Washing: The combined organic extracts are washed sequentially with water, saturated
sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

o Causality: The bicarbonate wash is a critical self-validating step; cessation of gas evolution
indicates that the acid has been fully neutralized.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product.

Purification: The crude solid is purified by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to afford pure 4-
Acetylphenylacetonitrile.

Applications in Drug Development and Research

While specific, named applications of 4-Acetylphenylacetonitrile are not extensively

documented, its structure makes it an analog of key intermediates used in the synthesis of

major pharmaceuticals. Phenylacetonitrile and its derivatives are recognized as important

building blocks in the pharmaceutical industry.[4] The presence of both a ketone and a nitrile

group allows for a wide range of subsequent chemical transformations.

As a Precursor to Arylpropionic Acids: The core structure is related to intermediates in the
synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). For instance, the synthesis of
Ibuprofen involves a 2-(4-isobutylphenyl)propionitrile intermediate.[5] The acetyl group on 4-
acetylphenylacetonitrile could be elaborated to create a variety of substituted arylalkanoic
acids.

Building Block for Fibrate Analogs: The antihyperlipidemic drug Fenofibrate contains a 4-
chlorobenzoyl moiety attached to a phenoxy ring.[6][7] The 4-acetylphenyl group in our topic
compound provides a similar ketone-functionalized aromatic ring, which could be used to
synthesize analogs of fenofibrate or other related compounds through reactions such as
etherification at a different position or modification of the acetyl group.

Versatile Chemical Handle:
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o The ketone can undergo reactions such as reduction to an alcohol, reductive amination to
form amines, or reaction with Grignard reagents to introduce further complexity.

o The nitrile group can be hydrolyzed to a carboxylic acid or reduced to a primary amine,
providing two different pathways for further derivatization.

This dual functionality makes 4-Acetylphenylacetonitrile a highly valuable scaffold for
creating libraries of compounds in the early stages of drug discovery.

Safety and Handling

As a specific Safety Data Sheet (SDS) for 4-Acetylphenylacetonitrile is not readily available,
the handling precautions should be based on those for analogous compounds such as
Phenylacetonitrile and other aromatic ketones.[8]

General Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.
May cause skin and eye irritation.[8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.

o Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If inhalation
risk is high, a respirator may be necessary.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash
hands thoroughly after handling. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from oxidizing agents.

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion
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4-Acetylphenylacetonitrile is a chemical intermediate with significant untapped potential. Its

synthesis is achievable through standard organic chemistry techniques like the Friedel-Crafts

acylation. The true value of this compound lies in its bifunctional nature, offering two distinct

and reactive sites for chemical modification. For researchers in drug discovery and medicinal

chemistry, it represents a versatile platform for the synthesis of novel compounds and for

exploring structure-activity relationships in various therapeutic areas. As with any chemical,

proper safety protocols based on the known hazards of its functional groups must be strictly

followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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